Cas no 113264-72-5 (4-(bromomethyl)-2-(4-chlorophenyl)-5-methyl-1,3-thiazole)

• Product Name: 4-(bromomethyl)-2-(4-chlorophenyl)-5-methyl-1,3-thiazole
• CAS No: 113264-72-5
• MF: C₁₁H₉BrClNS
• MW: 302.617859601974
• MDL: MFCD20482711
• CID: 2610279
• PubChem ID: 22647586
• Update Time: 2025-06-27

4-(bromomethyl)-2-(4-chlorophenyl)-5-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-2-(4-chlorophenyl)-5-methyl-1,3-thiazole
• 4-(Bromomethyl)-2-(4-chlorophenyl)-5-methylthiazole
• Thiazole, 4-(bromomethyl)-2-(4-chlorophenyl)-5-methyl-
• HHPHJXBYQLPTAA-UHFFFAOYSA-N
• SCHEMBL3370247
• 4-bromomethyl-2-(4-chloro-phenyl)-5-methyl-thiazole
• DTXSID90627306
• 113264-72-5
• MFCD20482711
• 4-Bromomethyl-2-(4-chlorophenyl)-5-methylthiazole

• MDL： MFCD20482711
• Inchi： 1S/C11H9BrClNS/c1-7-10(6-12)14-11(15-7)8-2-4-9(13)5-3-8/h2-5H,6H2,1H3
• InChI Key： HHPHJXBYQLPTAA-UHFFFAOYSA-N
• SMILES： BrCC1=C(C)SC(C2C=CC(=CC=2)Cl)=N1

Computed Properties

• Exact Mass: 300.93276Da
• Monoisotopic Mass: 300.93276Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.1Ų

Additional information on 4-(bromomethyl)-2-(4-chlorophenyl)-5-methyl-1,3-thiazole

Comprehensive Overview of 4-(Bromomethyl)-2-(4-chlorophenyl)-5-methyl-1,3-thiazole (CAS No. 113264-72-5)

4-(Bromomethyl)-2-(4-chlorophenyl)-5-methyl-1,3-thiazole (CAS No. 113264-72-5) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique thiazole ring structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₁₁H₉BrClNS, highlights the presence of functional groups such as bromomethyl and 4-chlorophenyl, which contribute to its reactivity and versatility in chemical transformations.

In recent years, the demand for 4-(bromomethyl)-2-(4-chlorophenyl)-5-methyl-1,3-thiazole has surged due to its applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its potential as a building block for anticancer agents, antimicrobial compounds, and central nervous system (CNS) therapeutics. The compound's ability to undergo nucleophilic substitution reactions makes it a valuable tool for modifying molecular scaffolds, a topic frequently searched in organic synthesis forums and AI-driven chemical databases.

The thiazole core of this compound is a recurring motif in bioactive molecules, which explains its prominence in high-throughput screening libraries. A growing trend in computational chemistry involves using machine learning algorithms to predict the biological activity of thiazole derivatives, with 113264-72-5 often serving as a reference compound. This aligns with the increasing popularity of AI-assisted drug design queries on search engines.

From a synthetic chemistry perspective, 4-(bromomethyl)-2-(4-chlorophenyl)-5-methyl-1,3-thiazole is synthesized via cyclization reactions involving α-haloketones and thioureas, a process widely discussed in peer-reviewed journals. Its crystalline form and solubility profile make it suitable for X-ray crystallography studies, another hot topic in structural chemistry communities.

Environmental and green chemistry considerations have also influenced research around this compound. Scientists are exploring catalyst-free synthesis methods and biodegradable derivatives to address sustainability concerns—a subject frequently queried in academic search engines. The compound's structure-activity relationship (SAR) studies are often cited in patents related to crop protection chemicals, reflecting its cross-disciplinary relevance.

In the material science domain, 113264-72-5 has been investigated for its potential in organic electronics due to the electron-rich thiazole ring. This connects with trending searches about flexible semiconductors and energy storage materials. The compound's thermal stability and photophysical properties are currently under study for optoelectronic applications.

Quality control of 4-(bromomethyl)-2-(4-chlorophenyl)-5-methyl-1,3-thiazole involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy, which are frequently searched by quality assurance professionals. The compound's storage conditions and handling protocols are documented in chemical safety databases, though it remains non-classified under hazardous material regulations.

Future research directions for this compound include its incorporation into metal-organic frameworks (MOFs) and exploration in click chemistry applications—topics gaining traction in nanotechnology circles. Its regioselective functionalization potential continues to inspire innovations in combinatorial chemistry workflows.